molecular formula C20H21ClN2O2 B6025557 1-[3-(2-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepan-5-one

1-[3-(2-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepan-5-one

Cat. No. B6025557
M. Wt: 356.8 g/mol
InChI Key: WNHNCGXHDHDMNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[3-(2-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepan-5-one, commonly known as clonazepam, is a benzodiazepine drug that is widely used in the treatment of various neurological and psychiatric disorders. It was first synthesized in 1960 by Leo Sternbach, and since then, it has become an important drug in the field of medicine due to its potent anxiolytic, anticonvulsant, and muscle relaxant properties.

Mechanism of Action

Clonazepam acts by enhancing the activity of gamma-aminobutyric acid (GABA), which is an inhibitory neurotransmitter in the central nervous system. It binds to specific sites on the GABA-A receptor and increases the opening of chloride ion channels, leading to hyperpolarization of the neuron and inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
Clonazepam has been shown to have several biochemical and physiological effects on the body. It can cause sedation, muscle relaxation, and anxiolysis, which makes it useful in the treatment of anxiety and sleep disorders. It can also reduce the frequency and severity of seizures in patients with epilepsy.

Advantages and Limitations for Lab Experiments

Clonazepam has several advantages as a research tool, including its potent anxiolytic and anticonvulsant properties, which make it useful in studying the effects of stress and seizures on the body. However, it also has limitations, including its potential for abuse and dependence, which can complicate research studies.

Future Directions

There are several potential future directions for research on clonazepam. One area of interest is the development of novel benzodiazepine drugs that have improved efficacy and fewer side effects. Another area of interest is the investigation of the long-term effects of clonazepam use on the brain and body, particularly in patients who use the drug for extended periods of time. Additionally, there is a need for more research on the use of clonazepam in the treatment of other neurological and psychiatric disorders, such as schizophrenia and depression.

Synthesis Methods

The synthesis of clonazepam involves the reaction of 2-amino-5-chlorobenzophenone with phenylacetyl chloride in the presence of sodium hydroxide. The resulting product is then treated with diazepam to form the final product, clonazepam.

Scientific Research Applications

Clonazepam has been extensively studied for its therapeutic effects in various neurological and psychiatric disorders, including epilepsy, anxiety disorders, panic disorders, and bipolar disorder. It has also been investigated as a potential treatment for insomnia, restless leg syndrome, and alcohol withdrawal syndrome.

properties

IUPAC Name

1-[3-(2-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepan-5-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21ClN2O2/c21-18-9-5-4-8-16(18)17(15-6-2-1-3-7-15)14-20(25)23-12-10-19(24)22-11-13-23/h1-9,17H,10-14H2,(H,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNHNCGXHDHDMNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCNC1=O)C(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.